Cas no 885521-92-6 (6-bromo-2,3-dihydro-1H-indazol-3-one)

6-bromo-2,3-dihydro-1H-indazol-3-one structure
885521-92-6 structure
Product Name:6-bromo-2,3-dihydro-1H-indazol-3-one
CAS No:885521-92-6
MF:C7H5BrN2O
MW:213.031400442123
MDL:MFCD07781600
CID:711938
PubChem ID:24728213
Update Time:2024-12-09

6-bromo-2,3-dihydro-1H-indazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-1H-indazol-3-ol
    • 3H-Indazol-3-one,6-bromo-1,2-dihydro-
    • 6-bromo-1H-indazol-3(2H)-one
    • 6-Bromo-3-hydroxy (1H)indazole
    • 6-Bromo-1,2-dihydro-3H-indazol-3-one
    • 6-bromo-1,2-dihydroindazol-3-one
    • 6-Bromo-1-H-indazol-3-ol
    • JUWHHOSUZDEEQQ-UHFFFAOYSA-N
    • BDBM50167901
    • MB04907
    • AB0027293
    • 3H-Indazol-3-one, 6-bromo-1,2-dihydro-
    • 6-bromo-2,3-dihydro-1H-indazol-3-one
    • 6-Bromo-1,2-dihydro-3H-indazol-3-one (ACI)
    • FS-3075
    • DTXSID50646270
    • SY112649
    • SCHEMBL2302544
    • AKOS015919983
    • SCHEMBL15333160
    • 885521-92-6
    • AKOS023543737
    • MFCD07781600
    • J-518298
    • DB-007125
    • CS-W022448
    • CHEMBL3798369
    • MDL： MFCD07781600
    • Inchi： 1S/C7H5BrN2O/c8-4-1-2-5-6(3-4)9-10-7(5)11/h1-3H,(H2,9,10,11)
    • InChI Key： JUWHHOSUZDEEQQ-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=CC(=CC=2)Br)NN1

Computed Properties

  • Exact Mass: 211.95900
  • Monoisotopic Mass: 211.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 1.8

Experimental Properties

  • PSA: 48.91000
  • LogP: 2.03100

6-bromo-2,3-dihydro-1H-indazol-3-one Security Information

6-bromo-2,3-dihydro-1H-indazol-3-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-bromo-2,3-dihydro-1H-indazol-3-one Pricemore >>

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6-bromo-2,3-dihydro-1H-indazol-3-one Production Method

Production Method 1

179232-29-2 179232-29-2
885521-92-6 885521-92-6
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: 1-Butanol ;  overnight, 100 °C; 48 h, reflux
Reference
Indazole-6-phenylcyclopropylcarboxylic Acids as Selective GPR120 Agonists with in Vivo Efficacy
McCoull, William ; Bailey, Andrew; Barton, Peter; Birch, Alan M.; Brown, Alastair J. H.; et al, Journal of Medicinal Chemistry, 2017, 60(7), 3187-3197

Production Method 2

20776-50-5 20776-50-5
885521-92-6 885521-92-6
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water
1.2 Reagents: Sodium sulfite
1.3 Reagents: Hydrochloric acid Solvents: Water ;  80 °C
Reference
Bacterial translation inhibitors, 1-acylindazol-3-ols as anthranilic acid mimics
Stiff, Cory; Graber, David R.; Thorarensen, Atli; Wakefield, Brian D.; Marotti, Keith R.; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(23), 6293-6297

6-bromo-2,3-dihydro-1H-indazol-3-one Raw materials

6-bromo-2,3-dihydro-1H-indazol-3-one Preparation Products

6-bromo-2,3-dihydro-1H-indazol-3-one Related Literature

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